(2,3-dimethoxybenzyl)(3-fluorophenyl)amine

• IUPAC Name: N-[(2,3-dimethoxyphenyl)methyl]-3-fluoroaniline
• InChI: InChI=1S/C15H16FNO2/c1-18-14-8-3-5-11(15(14)19-2)10-17-13-7-4-6-12(16)9-13/h3-9,17H,10H2,1-2H3
• InChI Key: ANIRGRRLBYZFBI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CNC2=CC(=CC=C2)F
• Molecular Formula: C15H16FNO2
• Molecular Weight: 261.29 g/mol

Description

(2,3-dimethoxybenzyl)(3-fluorophenyl)amine, commonly known as DOB-FLY, is a synthetic compound that belongs to the amphetamine family. It was first synthesized in the 1970s and has since been used in scientific research to understand its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of DOB-FLY is not fully understood. However, it is believed to act as a partial agonist at the 5-HT2A receptor, leading to the activation of downstream signaling pathways. This activation is thought to play a role in the psychedelic effects of DOB-FLY, such as altered perception, mood, and cognition.
Biochemical and Physiological Effects
DOB-FLY has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its psychoactive effects. DOB-FLY has also been shown to increase heart rate and blood pressure, as well as cause vasoconstriction.

Advantages and Limitations for Lab Experiments

One advantage of using DOB-FLY in lab experiments is its high affinity for the 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in the central nervous system. However, one major limitation is its potential for abuse, which may make it difficult to obtain and use in a research setting.

Future Directions

There are several future directions for research on DOB-FLY. One area of interest is its potential therapeutic applications, particularly in the treatment of mood disorders. Another area of interest is its potential as a tool for studying the role of the 5-HT2A receptor in the central nervous system. Additionally, further research is needed to fully understand the mechanism of action and physiological effects of DOB-FLY.

Synthesis Methods

DOB-FLY is synthesized through a multi-step process that involves the reaction of 2,3-dimethoxybenzyl chloride with 3-fluoroaniline in the presence of a base. The resulting intermediate is then reduced with lithium aluminum hydride to yield DOB-FLY.

Scientific Research Applications

DOB-FLY is primarily used in scientific research to study its effects on the central nervous system. It has been shown to have a high affinity for the serotonin receptor 5-HT2A, which is involved in regulating mood, perception, and cognition. DOB-FLY has also been shown to have agonist activity at the dopamine receptor, which is involved in the regulation of movement and reward.